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Compound of Interest

Compound Name: Inx-SM-6

Cat. No.: B10830325 Get Quote

A comprehensive review of publicly available scientific literature and chemical databases

reveals no evidence of cytotoxic effects for the molecule designated as Inx-SM-6. Instead, the

compound is consistently characterized as an anti-inflammatory agent intended for targeted

drug delivery. This technical guide synthesizes the available information on Inx-SM-6, clarifying

its known biological activities and physicochemical properties, while also addressing the

absence of data regarding cytotoxicity.

Core Findings: Anti-Inflammatory Action
Inx-SM-6 is documented as an inhibitor of lipopolysaccharide (LPS)-induced production of

interleukin-1β (IL-1β) in human peripheral blood mononuclear cells (PBMCs).[1][2][3][4] This

mechanism points to a role in modulating the inflammatory response, rather than inducing cell

death. The primary application described for Inx-SM-6 is as a component for the targeted

delivery of anti-inflammatory drugs.[1]

It is crucial to distinguish Inx-SM-6 from a similarly named but functionally distinct molecule,

INX-315. The latter is a selective cyclin-dependent kinase 2 (CDK2) inhibitor that has been

shown to induce cell cycle arrest and senescence in solid tumors, activities that are related to

cytotoxic or anti-proliferative effects.

Physicochemical Properties of Inx-SM-6
The known properties of Inx-SM-6 are summarized in the table below. This information is

compiled from various chemical suppliers and databases.
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Property Value Reference

CAS Number 2734878-16-9

Molecular Formula C32H36N2O6S

Molecular Weight 576.70 g/mol

Appearance White to off-white solid powder

Purity ≥98%

Known Biological Activity: A Summary
The only biological activity reported for Inx-SM-6 in the reviewed literature is its anti-

inflammatory action. The experimental context for this finding is the inhibition of IL-1β secretion

in human PBMCs stimulated with LPS.

Experimental Protocol: Inhibition of LPS-Induced IL-1β
Production
While a detailed, step-by-step protocol for the use of Inx-SM-6 is not provided in the search

results, the general methodology can be inferred from the description of its activity. A

generalized protocol for such an assay would typically involve the following steps:

Cell Culture: Human PBMCs are isolated from whole blood and cultured in an appropriate

medium.

Stimulation: The cultured PBMCs are stimulated with LPS to induce an inflammatory

response, leading to the production and secretion of pro-inflammatory cytokines like IL-1β.

Treatment: Inx-SM-6 is added to the cell culture at varying concentrations.

Incubation: The cells are incubated for a specific period to allow for the effects of the

compound to manifest.

Quantification of IL-1β: The concentration of IL-1β in the cell culture supernatant is measured

using a technique such as an enzyme-linked immunosorbent assay (ELISA).
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Data Analysis: The results are analyzed to determine the inhibitory effect of Inx-SM-6 on IL-

1β production, often by calculating the IC50 value (the concentration at which 50% of the

maximal inhibitory effect is observed).

Visualizing the Known Mechanism of Action
The following diagram illustrates the known anti-inflammatory pathway of Inx-SM-6.
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Caption: Known anti-inflammatory action of Inx-SM-6.

Conclusion
Based on the currently available public information, Inx-SM-6 is an anti-inflammatory agent

with a defined mechanism of inhibiting LPS-induced IL-1β production. There is no data to

support any cytotoxic effects of this molecule. Therefore, a technical guide on the cytotoxic

effects of Inx-SM-6 cannot be constructed. The scientific community's understanding of this

molecule is limited to its anti-inflammatory properties, and any investigation into its potential

cytotoxicity would require new, unpublished research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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